Cas no 117377-38-5 (4-Isothiazolecarbonitrile, 3-amino-5-(ethylamino)-)

• Product Name: 4-Isothiazolecarbonitrile, 3-amino-5-(ethylamino)-
• CAS No: 117377-38-5
• MF: C₆H₈N₄S
• MW: 168.219518661499
• CID: 1206791
• PubChem ID: 14171363
• Update Time: 2025-04-20

4-Isothiazolecarbonitrile, 3-amino-5-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-amino-5-(ethylamino)-
• 3-amino-5-(ethylamino)-1,2-thiazole-4-carbonitrile
• DTXSID90556889
• AKOS022637674
• 117377-38-5

• Inchi： 1S/C6H8N4S/c1-2-9-6-4(3-7)5(8)10-11-6/h9H,2H2,1H3,(H2,8,10)
• InChI Key： BEURHOAFQKHNNQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(N)=N1)NCC

Computed Properties

• Exact Mass: 168.04714
• Monoisotopic Mass: 168.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 74.73